Cas no 477534-83-1 (2,3,5-Tribromobenzaldehyde)

• Product Name: 2,3,5-Tribromobenzaldehyde
• CAS No: 477534-83-1
• MF: C₇H₃Br₃O
• MW: 342.810119867325
• MDL: MFCD18399977
• CID: 4460230
• PubChem ID: 88059139
• Update Time: 2025-10-28

2,3,5-Tribromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3,5-tribromo-
• 5-tribroMobenzaldehyde
• 2,3,5-tribromobenzaldehyde
• SCHEMBL6900735
• MFCD18399977
• AB92729
• CS-0327205
• 477534-83-1
• 2,3,5-Tribromobenzaldehyde

• MDL： MFCD18399977
• Inchi： 1S/C7H3Br3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H
• InChI Key： UHZYCTSKFLSIHD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C=O)Br)Br

Computed Properties

• Exact Mass: 341.77135g/mol
• Monoisotopic Mass: 339.77340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,3,5-Tribromobenzaldehyde

Professional Introduction to 2,3,5-Tribromobenzaldehyde (CAS No. 477534-83-1)

2,3,5-Tribromobenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 477534-83-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This trimeric brominated benzaldehyde derivative exhibits unique structural and chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry and material science. The introduction of multiple bromine atoms into the benzene ring enhances its reactivity and stability, enabling diverse functionalization pathways that are highly relevant to modern synthetic methodologies.

The compound’s molecular structure consists of a benzaldehyde core substituted with three bromine atoms at the 2, 3, and 5 positions. This specific arrangement imparts distinct electronic and steric effects, influencing its interactions with other molecules. In recent years, 2,3,5-tribromobenzaldehyde has been explored as a building block in the synthesis of complex organic molecules, including pharmacologically active agents and advanced materials. The presence of aldehyde functionality allows for further derivatization via condensation, oxidation, or reduction reactions, broadening its utility in synthetic pipelines.

One of the most compelling aspects of CAS No. 477534-83-1 is its role in the development of novel therapeutic agents. Researchers have leveraged its reactive aldehyde group and brominated aromatic platform to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in constructing scaffolds for kinase inhibitors and antimicrobial compounds. The bromine atoms serve as handles for further chemical manipulation, enabling the creation of libraries of derivatives with tailored biological activities. These efforts align with ongoing trends in drug discovery, where structurally diverse compounds are screened for efficacy against targets such as enzymes and receptors.

Recent advancements in computational chemistry have further highlighted the potential of 2,3,5-tribromobenzaldehyde as a key intermediate. Molecular modeling studies suggest that its rigid brominated benzene ring can be engineered to interact favorably with biological targets, improving drug-like properties such as solubility and metabolic stability. Additionally, the compound’s ability to participate in cross-coupling reactions has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many modern drugs. These findings underscore the importance of CAS No. 477534-83-1 in advancing synthetic methodologies and drug development strategies.

In material science applications, 2,3,5-tribromobenzaldehyde has been investigated for its potential use in polymer modification and functional material synthesis. The incorporation of bromine into polymers can enhance flame retardancy and thermal stability, making it relevant for high-performance materials used in electronics and construction industries. Furthermore, its aldehyde functionality allows for covalent attachment to surfaces or other polymers via click chemistry approaches, facilitating the creation of hybrid materials with specialized properties.

The synthesis of CAS No. 477534-83-1 typically involves bromination reactions on benzaldehyde precursors under controlled conditions to ensure regioselectivity. Advances in catalytic systems have improved yields and reduced byproduct formation, making large-scale production more feasible. Researchers continue to optimize synthetic routes to minimize environmental impact while maintaining high purity standards required for pharmaceutical applications.

Future research directions may explore the use of 2,3,5-tribromobenzaldehyde in photodynamic therapy (PDT) agents or as a precursor for organic semiconductors. Its ability to absorb light at specific wavelengths combined with its reactivity makes it a promising candidate for these emerging fields. Collaborative efforts between synthetic chemists and biologists will likely uncover new applications where this versatile compound plays a critical role.

In conclusion,CAS No. 477534-83-1, corresponding to 2,3,5-Tribromobenzaldehyde, represents a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations that are essential for innovation in drug discovery and advanced material development. As research continues to uncover new possibilities,2,3,5-Tribromobenzaldehyde is poised to remain a cornerstone molecule in modern chemical research.